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Abstract
Lipohydroxy acid (LHA), chemically known as 2-hydroxy-5-octanoyl benzoic acid or capryloyl
salicylic acid, is a salicylic acid derivative developed by L'Oréal researchers in the 1980s.[1][2]

[3] This in-depth technical guide details the discovery, synthesis, physicochemical properties,

and mechanism of action of LHA, with a focus on its applications in dermatology. Its unique

lipophilic nature and larger molecular size compared to salicylic acid result in a distinct, cell-by-

cell exfoliation process, conferring excellent skin tolerability.[3][4][5] This document provides a

comprehensive overview of the experimental data supporting its comedolytic, keratolytic, and

skin-renewing properties, including detailed summaries of clinical trial methodologies and

quantitative outcomes. Furthermore, it explores the signaling pathways implicated in its

mechanism of action and provides detailed protocols for its synthesis and for key efficacy

assessment assays.

Discovery and Development
Lipohydroxy acid (LHA) was first developed by researchers at L'Oréal in the 1980s.[1][2][3] The

primary goal was to create a derivative of salicylic acid with improved tolerability and a more

controlled exfoliating action. By attaching an eight-carbon fatty acid chain to the salicylic acid
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molecule, the researchers successfully increased its lipophilicity and molecular weight, leading

to slower and more targeted penetration into the stratum corneum.[3][5]

Physicochemical Properties
LHA's unique chemical structure dictates its distinct physicochemical properties and

subsequent biological activity. A summary of its key properties is presented in Table 1.

Property Value Reference

Chemical Name
2-hydroxy-5-octanoyl benzoic

acid; Capryloyl Salicylic Acid
[1]

CAS Number 78418-01-6 [6]

Molecular Formula C₁₅H₂₀O₄ [6]

Molecular Weight 264.32 g/mol [6][7]

Appearance
White to off-white crystalline

powder
[6]

Melting Point 115-119 °C [6]

Solubility

Sparingly soluble in water;

Soluble in oil and organic

solvents (e.g., ethanol,

propylene glycol)

[6]

pKa (Predicted) ~2.68 [6]

LogP (Predicted) 0.32 [6]

Synthesis of Lipohydroxy Acid
The synthesis of LHA is typically achieved through a Friedel-Crafts acylation reaction. The

following protocol provides a general overview of the synthesis process.

Experimental Protocol: Synthesis of 2-hydroxy-5-
octanoyl benzoic acid
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Materials:

Methyl salicylate

Octanoyl chloride

Aluminum chloride (AlCl₃)

Dichloromethane (CH₂Cl₂)

Hydrochloric acid (HCl)

Ethanol

Sodium hydroxide (NaOH)

Procedure:

Acylation: A solution of octanoyl chloride and methyl salicylate in dichloromethane is slowly

added to a suspension of aluminum chloride in dichloromethane at a controlled temperature.

The reaction mixture is stirred for several hours to allow for the Friedel-Crafts acylation to

proceed.

Quenching: The reaction is quenched by pouring the mixture into ice-cold water containing

hydrochloric acid.

Extraction: The organic layer is separated, and the aqueous layer is extracted with

dichloromethane. The combined organic layers are washed with water.

Hydrolysis: The solvent is evaporated, and the resulting crude product is hydrolyzed using a

solution of sodium hydroxide in ethanol and water. The mixture is heated to drive the

saponification of the methyl ester.

Precipitation and Purification: After cooling, the reaction mixture is acidified with hydrochloric

acid to precipitate the LHA. The precipitate is then filtered, washed with water, and can be

further purified by recrystallization from a suitable solvent like dichloromethane.
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Note: This is a generalized protocol. Specific reaction conditions, such as temperature, reaction

time, and molar ratios of reactants, may be optimized to improve yield and purity.

Mechanism of Action
LHA exerts its dermatological effects through a multi-faceted mechanism of action, primarily

centered around its keratolytic, comedolytic, and skin-renewing properties.

Keratolytic and Exfoliating Action
Due to its larger molecular size and increased lipophilicity, LHA penetrates the stratum

corneum more slowly and less deeply than salicylic acid.[3][5] This results in a gentle, cell-by-

cell exfoliation that mimics the natural desquamation process.[3] This targeted action minimizes

the potential for irritation, making it suitable for sensitive skin.[1]
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LHA's targeted disruption of corneodesmosomes.

Comedolytic Properties
LHA's lipophilic nature allows it to effectively penetrate the lipid-rich environment of the

pilosebaceous unit.[1][8] This enables it to dissolve the mixture of excess sebum and dead skin
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cells that clog pores, thereby preventing the formation of microcomedones, the precursors to

both open and closed comedones (blackheads and whiteheads).[1]

Skin Renewal and Anti-Aging Effects
Beyond its exfoliating properties, LHA has been shown to stimulate the synthesis of key dermal

components, including glycosaminoglycans (GAGs), collagen, and elastin.[4][9] This leads to

an increase in dermal thickness and an improvement in the appearance of fine lines and

wrinkles.

Signaling Pathways
While the precise molecular signaling pathways activated by LHA are still under investigation,

its known biological effects suggest the involvement of several key pathways in dermatology.

Transforming Growth Factor-Beta (TGF-β) Signaling: The stimulation of collagen and elastin

synthesis is often mediated by the TGF-β signaling pathway. It is plausible that LHA may

directly or indirectly influence this pathway in dermal fibroblasts.

Mitogen-Activated Protein Kinase (MAPK) Pathway: The MAPK pathway is involved in

regulating keratinocyte proliferation and differentiation. LHA's influence on cell turnover

suggests a potential modulation of this pathway.

Nuclear Factor-kappa B (NF-κB) Signaling: LHA's reported anti-inflammatory properties may

be attributed to the inhibition of the NF-κB signaling pathway, a key regulator of inflammation

in the skin.[1]
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Postulated signaling pathways influenced by LHA.

Clinical Efficacy and Experimental Data
Numerous clinical studies have demonstrated the efficacy and safety of LHA in various

dermatological applications, particularly in the management of acne and photoaging.

Comedolytic Efficacy
A summary of quantitative data from a representative clinical study evaluating the comedolytic

effect of LHA is presented in Table 2.

Parameter
Baseline
(Mean)

2 Weeks
LHA
Treatment
(Mean)

% Change p-value Reference

Number of

Microcomedo

nes

100% 15% -85% <0.001 [10]

Total Size of

Microcomedo

nes

100%
Significantly

Reduced
- <0.001 [10]
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Experimental Protocol: Assessment of Comedolytic
Effect
Study Design:

A randomized, controlled clinical trial.

Subjects: Acne-prone individuals with a defined number of facial comedones.

Treatment: Twice-daily application of a formulation containing LHA to the face for a specified

duration (e.g., 2-12 weeks).

Control: A vehicle control or an active comparator (e.g., benzoyl peroxide, tretinoin).

Efficacy Assessment:

Microcomedone Quantification: Non-invasive imaging of the skin surface (e.g., forehead)

using ultraviolet-light video recording (e.g., Visioscan®).

Image Analysis: Computerized image analysis to quantify the number and total area of

cornified follicular plugs (microcomedones).

Clinical Lesion Counts: Investigator assessment of open and closed comedones, and

inflammatory lesions (papules, pustules) at baseline and subsequent follow-up visits.

Tolerability Assessment: Evaluation of erythema, scaling, and subjective irritation (stinging,

burning).
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Workflow for a clinical trial assessing comedolytic efficacy.

Skin Renewal Efficacy
In vitro studies are essential to substantiate the skin-renewing properties of LHA by directly

measuring its effect on dermal components.

Experimental Protocol: In Vitro Assessment of Collagen
and Elastin Synthesis
Cell Culture:
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Human dermal fibroblasts are cultured in appropriate media.

Treatment:

Cells are treated with varying concentrations of LHA for a specified duration. A vehicle

control and a positive control (e.g., TGF-β) are included.

Collagen and Elastin Quantification:

Sirius Red Assay (for Collagen):

After treatment, the cell culture supernatant is collected.

Sirius Red dye solution is added to the supernatant, which specifically binds to collagen.

The collagen-dye complex is precipitated, washed, and then resolubilized.

The absorbance is measured spectrophotometrically to quantify the amount of collagen.

Hydroxyproline Assay (for Collagen):

Cell lysates or culture supernatants are hydrolyzed to break down proteins into their

constituent amino acids.

The amount of hydroxyproline, an amino acid abundant in collagen, is quantified

colorimetrically.

ELISA (for Collagen and Elastin):

Enzyme-linked immunosorbent assays using specific antibodies against human type I

collagen and elastin can be used to quantify the levels of these proteins in the cell culture

supernatant.

Gene Expression Analysis (RT-qPCR):

RNA is extracted from the treated fibroblasts.
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Reverse transcription quantitative polymerase chain reaction (RT-qPCR) is performed to

measure the mRNA expression levels of genes encoding for collagen (e.g., COL1A1) and

elastin (ELN).

Conclusion
Lipohydroxy acid represents a significant advancement in the field of cosmetic dermatology. Its

unique physicochemical properties, resulting from the addition of a lipophilic side chain to the

salicylic acid molecule, provide a well-tolerated and effective option for gentle exfoliation,

comedolysis, and skin renewal. The data from both in vitro and in vivo studies support its use in

formulations targeting acne-prone skin and the signs of photoaging. Further research into its

precise molecular signaling pathways will continue to elucidate its full therapeutic potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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